Methyl 4-((3,5-dihydroxyphenyl)sulfanyl)-3-oxobutanoate

• Molecular Formula: C11H12O5S
• Molecular Weight: 256.28 g/mol
• IUPAC Name: methyl 4-(3,5-dihydroxyphenyl)sulfanyl-3-oxobutanoate
• InChI: InChI=1S/C11H12O5S/c1-16-11(15)5-9(14)6-17-10-3-7(12)2-8(13)4-10/h2-4,12-13H,5-6H2,1H3
• InChI Key: WMQKAWOXCXCZAQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)CSC1=CC(=CC(=C1)O)O

Description

Methyl 4-((3,5-dihydroxyphenyl)sulfanyl)-3-oxobutanoate is a useful research compound. Its molecular formula is C11H12O5S and its molecular weight is 256.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5-sulfanylbenzene-1,3-diol (12.2 g) and DMF (dry) (100 mL) was added methyl 4-chloroacetoacetate (10.0 mL) at room temperature, and the mixture was stirred at 70° C. for 4 h. The mixture was poured into water at room temperature and extracted with EtOAc. The organic layer was separated, washed successively with 1N HCl and brine, dried over MgSO4 and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/hexane) to give the title compound (15.1 g).